Cas no 1247640-39-6 (2-(quinolin-3-yl)butanoic acid)
2-(quinolin-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolineacetic acid, α-ethyl-
- 2-(quinolin-3-yl)butanoic acid
- 1247640-39-6
- CS-0295787
- AKOS011683108
- EN300-1138714
-
- Inchi: 1S/C13H13NO2/c1-2-11(13(15)16)10-7-9-5-3-4-6-12(9)14-8-10/h3-8,11H,2H2,1H3,(H,15,16)
- InChI Key: OCDNEPDSGRHTNW-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C=C(C(CC)C(O)=O)C=1
Computed Properties
- Exact Mass: 215.094628657g/mol
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.209±0.06 g/cm3(Predicted)
- Boiling Point: 395.8±17.0 °C(Predicted)
- pka: 3?+-.0.30(Predicted)
2-(quinolin-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1138714-0.05g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1138714-0.1g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1138714-0.25g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1138714-0.5g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1138714-1.0g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 1g |
$884.0 | 2023-05-24 | ||
| Enamine | EN300-1138714-2.5g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1138714-5.0g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 5g |
$2566.0 | 2023-05-24 | ||
| Enamine | EN300-1138714-10.0g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 10g |
$3807.0 | 2023-05-24 | ||
| Enamine | EN300-1138714-1g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1138714-5g |
2-(quinolin-3-yl)butanoic acid |
1247640-39-6 | 95% | 5g |
$2235.0 | 2023-10-26 |
2-(quinolin-3-yl)butanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-(quinolin-3-yl)butanoic acid
Comprehensive Overview of 2-(quinolin-3-yl)butanoic acid (CAS 1247640-39-6): Properties, Applications, and Research Insights
2-(quinolin-3-yl)butanoic acid (CAS 1247640-39-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative features a unique molecular structure combining a butanoic acid side chain with a quinoline core, making it valuable for diverse applications. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly in drug discovery targeting inflammation and metabolic disorders.
The growing interest in heterocyclic compounds like 2-(quinolin-3-yl)butanoic acid aligns with trends in precision medicine and green chemistry. Researchers frequently search for "quinoline-based drug candidates" or "CAS 1247640-39-6 solubility," reflecting demand for data on its physicochemical properties. The compound exhibits moderate polarity (logP ~2.8) and stability under ambient conditions, though storage at -20°C is recommended for long-term preservation.
In synthetic chemistry, this compound serves as a versatile building block for constructing more complex architectures. Its carboxylic acid group enables amide coupling reactions, while the quinoline nitrogen participates in coordination chemistry. Patent analyses reveal its incorporation in small-molecule inhibitors targeting protein-protein interactions, a hot topic in oncology research. The rise of AI-assisted drug design has further increased its relevance, as machine learning models identify quinoline scaffolds as privileged structures.
Environmental considerations surrounding 2-(quinolin-3-yl)butanoic acid have also emerged. While not classified as hazardous, its biodegradation profile and ecotoxicity data remain active research areas. The scientific community shows particular interest in "green synthesis of quinoline derivatives" and "1247640-39-6 catalytic applications," reflecting the compound's potential in sustainable chemistry initiatives.
Analytical characterization of CAS 1247640-39-6 typically involves HPLC purification (≥95% purity) and confirmation via NMR spectroscopy (characteristic peaks at δ 8.9 ppm for H-2 quinoline proton) and mass spectrometry (M+ 229). Recent advancements in flow chemistry techniques have improved its synthesis efficiency, addressing previous challenges with regioselective functionalization of the quinoline ring.
The commercial landscape for this compound reflects niche demand, with suppliers offering quantities from milligram to kilogram scale. Pricing trends correlate with purity grades and custom synthesis requirements. Academic and industrial laboratories frequently inquire about "2-(quinolin-3-yl)butanoic acid suppliers" and "1247640-39-6 patent status," indicating its importance in proprietary research programs.
Emerging applications in material science demonstrate the compound's utility beyond life sciences. Its conjugated system enables incorporation into organic semiconductors and coordination polymers, with research exploring luminescent properties and charge transport characteristics. This multidisciplinary relevance positions CAS 1247640-39-6 as a compound of continuing scientific interest across chemistry subdisciplines.
1247640-39-6 (2-(quinolin-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)